4-bromo-5-ethyl-N-(4-methyl-2-pyrimidinyl)-2-thiophenecarboxamide

• IUPAC Name: 4-bromo-5-ethyl-N-(4-methylpyrimidin-2-yl)thiophene-2-carboxamide
• InChI: InChI=1S/C12H12BrN3OS/c1-3-9-8(13)6-10(18-9)11(17)16-12-14-5-4-7(2)15-12/h4-6H,3H2,1-2H3,(H,14,15,16,17)
• InChI Key: GOMJJBHJTRSDQU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=C(S1)C(=O)NC2=NC=CC(=N2)C)Br
• Molecular Formula: C12H12BrN3OS
• Molecular Weight: 326.21 g/mol

Description

4-bromo-5-ethyl-N-(4-methyl-2-pyrimidinyl)-2-thiophenecarboxamide is a chemical compound that has been widely studied in scientific research for its potential biological and medicinal applications. This compound is also known by its chemical name, BPTC, and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of BPTC is not fully understood, but it is believed to work by inhibiting certain enzymes and signaling pathways in the body. BPTC has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are involved in the inflammatory response. BPTC has also been shown to inhibit the activity of protein kinase C (PKC), which is involved in cell signaling pathways.
Biochemical and Physiological Effects:
BPTC has been shown to have various biochemical and physiological effects in scientific research studies. It has been shown to reduce the production of inflammatory cytokines such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). BPTC has also been shown to reduce oxidative stress and increase antioxidant enzyme activity in the body. Additionally, BPTC has been shown to inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

BPTC has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. BPTC also has a relatively low toxicity profile, making it safe for use in cell culture and animal studies. However, one limitation of BPTC is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on BPTC. One potential area of study is the development of BPTC as a therapeutic agent for neurodegenerative diseases. Another area of research is the study of BPTC in combination with other compounds to enhance its therapeutic effects. Additionally, further studies are needed to fully understand the mechanism of action of BPTC and its potential applications in scientific research.

Scientific Research Applications

BPTC has been widely studied for its potential applications in scientific research. It has been shown to have anti-inflammatory, antioxidant, and antitumor properties. BPTC has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.